Cas no 2138085-25-1 (2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid)

• Product Name: 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid
• CAS No: 2138085-25-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5916248
• PubChem ID: 165490361
• Update Time: 2025-06-08

2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid
• EN300-1139173
• 2138085-25-1

• Inchi： 1S/C7H11N3O2/c1-7(2,6(11)12)5-8-4-10(3)9-5/h4H,1-3H3,(H,11,12)
• InChI Key： HGEIYLNQGWWCEN-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1N=CN(C)N=1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Additional information on 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid

Introduction to 2-Methyl-2-(1-Methyl-1H-1,2,4-Triazol-3-yl)propanoic Acid (CAS No. 2138085-25-1)

2-Methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid, with the CAS number 2138085-25-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of propanoic acid and features a unique triazolyl moiety, which contributes to its potential biological activities and therapeutic applications.

The molecular structure of 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid is characterized by a central propanoic acid core with a methyl group and a substituted 1-methyl-1H-1,2,4-triazolyl ring. The triazolyl ring is known for its ability to form hydrogen bonds and participate in various biological interactions, making it a valuable scaffold in drug design. The presence of the methyl group further enhances the lipophilicity and metabolic stability of the molecule.

Recent studies have explored the potential of 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid in various therapeutic areas. One notable area of research is its antimicrobial properties. Triazoles are well-known for their broad-spectrum antimicrobial activity, and this compound has shown promising results against both gram-positive and gram-negative bacteria. Additionally, preliminary studies have indicated that it may have antifungal properties, making it a potential candidate for the development of new antifungal agents.

In the realm of anti-inflammatory research, 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid has demonstrated significant potential. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. This makes it an attractive candidate for further development as an orally administered therapeutic agent. Additionally, its metabolic stability has been evaluated in various preclinical models, demonstrating its potential for long-term use without significant degradation.

In terms of safety and toxicity, preliminary assessments have indicated that 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid has a favorable safety profile. In vitro cytotoxicity studies have shown minimal cytotoxic effects on normal human cell lines at therapeutic concentrations. Furthermore, animal studies have not reported any significant adverse effects at doses relevant to therapeutic use.

The synthesis of 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including those involving coupling reactions between appropriate precursors. These methods have been refined to ensure high efficiency and scalability for industrial production.

In conclusion, 2-methyl-2-(1-methyl-1H-1,2,4-triazol-3-y)propanoic acid (CAS No. 2138085-25)-- is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.